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Compound of Interest

3-Chloro-4-hydroxy-5-
Compound Name:
nitrobenzonitrile

CAS No.: 1689-88-9

Cat. No.: B169153

Get Quote

Executive Safety Directive

Do not treat this compound as generic organic waste. 3-Chloro-4-hydroxy-5-nitrobenzonitrile
(CAS: 39202-31-8) presents a "Triad of Hazard": it is a nitro-aromatic (energetic potential), a
nitrile (toxic combustion byproducts), and a phenol (acidic corrosive).[1] Improper disposal into
general solvent streams can lead to exothermic runaway reactions or the generation of
hydrogen cyanide (HCN) gas under specific acidic conditions.

Immediate Action Required:
¢ Segregate: Isolate from strong oxidizers and strong bases immediately.[1]
o Label: Clearly mark as "Toxic - Acidic - Nitro Compound."[1]

» Container: Use glass or HDPE; avoid metal containers due to potential corrosion from the
phenolic moiety.
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Physicochemical Hazard Profile (The "Why")

To manage risk, we must understand the causality of the hazard. This compound’s behavior is

dictated by its functional groups.[1]

Functional Group

Hazard Mechanism

Risk Implication

Nitro (-NO2)

Electron-withdrawing group;

adds oxygen balance.[1]

Energetic Instability: While not
a primary explosive, nitro-
aromatics are shock-sensitive
when dry or metal-complexed.
[1] Thermal decomposition

releases NOx.[1]

Nitrile (-CN)

Carbon-nitrogen triple bond.[1]

Toxicity: Thermal
decomposition or reaction with
strong acids can release
Hydrogen Cyanide (HCN).[1]

Phenol (-OH)

Acidic proton enhanced by -
NO:2 and -Cl.[1]

Corrosivity/Reactivity:

Significantly more acidic than
phenol (estimated pKa ~4-5).
[1] Reacts exothermically with

bases (e.g., NaOH, amines).[1]

Chlorine (-Cl)

Halogen substituent.[1]

Incineration Hazard:
Generates HCI gas during
incineration; requires
scrubbers at the disposal
facility.[1]

Key Physical Data:

o State: Solid (Yellow crystalline powder)[1]

 Solubility: Low in water; soluble in organic solvents (DMSO, Methanol).[1]

e Melting Point: ~148-152°C (Thermal decomposition may occur near this range).[1]
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Pre-Disposal Stabilization & Segregation

Trustworthiness Check: Never dispose of a reactant without verifying its stability state.[1]

A. Solid Waste (Pure Compound)[1]

e No Bulking: Do not combine with other solid wastes.[1] Keep in a dedicated wide-mouth jar.

o Moisture Control: Ensure the material is dry, but avoid "bone dry" desiccation if the material
is old, as dry nitro compounds can become shock-sensitive.[1]

o Double Containment: Place the primary container inside a secondary clear plastic bag to
contain dust.

B. Liquid Waste (Mother Liquors/Solutions)[1]

e pH Check: Verify pH. If the solution is strongly acidic (pH < 2), do not neutralize with strong
base (e.g., 10M NaOH) in the waste container.[1] The heat of neutralization can trigger the
nitro group.

e Solvent Compatibility: Ensure the carrier solvent is not an oxidizer (e.g., do not mix with
peroxides or nitric acid solutions).[1]

e Quenching (Only if necessary): If reactive intermediates are present, quench slowly with
water/ice before bottling.

Disposal Workflow Protocol

This protocol is a self-validating system.[1] If you cannot check a box, stop and consult EHS.

Step 1: Waste Characterization[1]

Confirm identity: 3-Chloro-4-hydroxy-5-nitrobenzonitrile.
Estimate concentration (if liquid).

Check for contaminants (Is it mixed with oxidizers?).[1]

Step 2: Packaging
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e Solids: Use a wide-mouth HDPE jar or amber glass jar.
o Why? Amber glass protects light-sensitive nitro bonds; HDPE prevents breakage.[1]
 Liquids: Use a safety-coated glass bottle or UN-rated HDPE drum.[1]

o Venting:[1][2] If there is any risk of ongoing reaction/gas evolution, use a vented cap (e.g.,
Nalgene Vented Closure).

Step 3: Labeling

Labeling must be explicit to prevent downstream accidents at the incineration plant.[1]

e Primary Tag: "Hazardous Waste - Toxic Organic."[1]

o Constituents: List "3-Chloro-4-hydroxy-5-nitrobenzonitrile” fully. Do not use abbreviations.
o Hazard Checkboxes: [x] Toxic [X] Irritant [x] Acidic (if applicable).[1]

o Special Note: Add text: "Contains Nitro-aromatics. Do not concentrate."

Step 4: Storage

» Store in the Satellite Accumulation Area (SAA).[1]

o Segregation: Keep separate from the "Oxidizers" and "Base" waste streams.[1]

Visual Logic: Disposal Decision Tree

The following diagram illustrates the critical decision points for disposing of this specific
compound.
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Waste Generation:
3-Chloro-4-hydroxy-5-nitrobenzonitrile

State of Matter?

Powder/Crystal

Solid Waste Liquid/Solution

Check pH & Solvent

Package in Amber Glass
or HDPE Wide Mouth

pH<2or>127?

Neutral/Stable Solvent

Do NOT neutralize in drum.
Dispose as Corrosive/Toxic.

LABELING:
1. Full Chemical Name
2. 'Nitro-aromatic'
3. 'Toxic'

Transfer to EHS/Incineration

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b169153/docs?utm_src=pdf-body-img#3-chloro-4-hydroxy-5-nitrobenzonitrile-advanced-disposal-handling-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169153?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Caption: Operational decision tree for segregating and packaging 3-Chloro-4-hydroxy-5-
nitrobenzonitrile waste streams.

Emergency Response (Spill Management)
Scenario A: Dry Powder Spill
o PPE: Double nitrile gloves, N95 or P100 respirator (dust hazard), safety goggles.[1]

e Containment: Do not dry sweep (dust explosion risk).[1] Cover with a damp paper towel or
use a HEPA vacuum dedicated to hazardous chemicals.[1]

o Decontamination: Wipe surface with a mild soap solution.[1] Avoid bleach (hypochlorite can
react with the organic amine/nitro groups).[1]

Scenario B: Liquid Spill
e Absorb: Use vermiculite or clay-based absorbent pads.[1]

« Avoid: Do not use sawdust or paper towels if the solution is concentrated nitric acid or strong
oxidizer (fire risk).[1]

o Disposal: Collect absorbent material as hazardous solid waste (follow Solid Waste protocol
above).

Regulatory Compliance (RCRA/EPA)[1]

While not explicitly "P-listed” (acutely hazardous) by specific CAS name in 40 CFR 261.33, this
compound triggers characteristic waste codes due to its properties.[1]

o D002 (Corrosivity): Applicable if the waste is aqueous and pH is < 2.[1][3]

o D003 (Reactivity): Potential applicability if the nitro group renders the specific waste mixture
unstable or explosive (rare for the pure compound, but possible if dry/shocked).[1]

o Characteristic Toxic Waste: Must be incinerated at a permitted TSDF (Treatment, Storage,
and Disposal Facility).[1]
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Transport (DOT):

Proper Shipping Name: Nitriles, solid, toxic, n.o.s. (3-Chloro-4-hydroxy-5-
nitrobenzonitrile) OR Nitrophenols (depending on specific isomer dominance in
classification).

Class: 6.1 (Toxic).[1]

Packing Group: Il (Keep separate from food/feedstuffs).[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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